Cas no 865090-24-0 (3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)-)

• Product Name: 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)-
• CAS No: 865090-24-0
• MF: C₇H₇N₅S
• MW: 193.228978395462
• CID: 3302322
• PubChem ID: 23652314
• Update Time: 2025-05-21

3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)-
• 865090-24-0
• EN300-782467
• SCHEMBL13049801
• SCHEMBL2328248
• 4-Methyl-5-(pyridazin-4-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C7H7N5S/c1-12-6(10-11-7(12)13)5-2-3-8-9-4-5/h2-4H,1H3,(H,11,13)
• InChI Key： VWRZVBBBJDQJAZ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2=CN=NC=C2)N1C

Computed Properties

• Exact Mass: 193.04221642Da
• Monoisotopic Mass: 193.04221642Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 85.5Ų

Additional information on 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)-

Comprehensive Overview of 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)- (CAS No. 865090-24-0)

The compound 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)- (CAS No. 865090-24-0) is a heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, combining a triazole-thione core with a pyridazinyl substituent, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 3H-1,2,4-TRIAZOLE-3-THIONE derivatives has surged, driven by the need for innovative therapeutic agents. The pyridazinyl moiety in this compound enhances its binding affinity to biological targets, making it a valuable scaffold for designing kinase inhibitors and antimicrobial agents. This aligns with current trends in precision medicine, where researchers seek molecules with high selectivity and minimal side effects.

From a synthetic chemistry perspective, CAS No. 865090-24-0 offers intriguing possibilities. Its triazole-thione group can participate in various reactions, including nucleophilic substitutions and metal-catalyzed couplings, enabling the creation of diverse derivatives. This flexibility is crucial for optimizing pharmacokinetic properties, a key focus in modern drug development. Additionally, the compound’s stability under physiological conditions makes it suitable for further preclinical studies.

Environmental and sustainability considerations are also relevant when discussing 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)-. Green chemistry approaches, such as catalytic methods and solvent-free reactions, are being explored to synthesize this compound more efficiently. These efforts address growing concerns about reducing waste and energy consumption in chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the computational modeling of CAS No. 865090-24-0. Advances in AI-driven drug discovery have enabled researchers to predict the compound’s interactions with biological targets using molecular docking and dynamics simulations. This aligns with the broader industry shift toward in silico methods to accelerate R&D cycles, a hot topic in pharmaceutical forums and publications.

In summary, 3H-1,2,4-TRIAZOLE-3-THIONE, 2,4-DIHYDRO-4-METHYL-5-(4-PYRIDAZINYL)- represents a promising candidate for multiple applications, from drug design to material science. Its structural features and reactivity profile position it as a valuable tool for addressing contemporary challenges in chemistry and biology. As research progresses, this compound may unlock new opportunities in personalized medicine and sustainable synthesis.